Cas no 2229146-53-4 (3-amino-2-(5-bromo-1,3-thiazol-2-yl)propan-1-ol)

• Product Name: 3-amino-2-(5-bromo-1,3-thiazol-2-yl)propan-1-ol
• CAS No: 2229146-53-4
• MF: C₆H₉BrN₂OS
• MW: 237.117459058762
• CID: 6390102
• PubChem ID: 165782204
• Update Time: 2025-05-21

3-amino-2-(5-bromo-1,3-thiazol-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(5-bromo-1,3-thiazol-2-yl)propan-1-ol
• 2229146-53-4
• EN300-1920077

• Inchi： 1S/C6H9BrN2OS/c7-5-2-9-6(11-5)4(1-8)3-10/h2,4,10H,1,3,8H2
• InChI Key： GIMJMIXTKLECOP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(CO)CN)S1

Computed Properties

• Exact Mass: 235.96190g/mol
• Monoisotopic Mass: 235.96190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.4Ų

Additional information on 3-amino-2-(5-bromo-1,3-thiazol-2-yl)propan-1-ol

Comprehensive Guide to 3-amino-2-(5-bromo-1,3-thiazol-2-yl)propan-1-ol (CAS No. 2229146-53-4): Properties, Applications, and Market Insights

3-amino-2-(5-bromo-1,3-thiazol-2-yl)propan-1-ol (CAS No. 2229146-53-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative features a unique molecular structure combining a 5-bromo-1,3-thiazole ring with an amino-propanol side chain, making it a valuable intermediate in drug discovery and material science. The compound's CAS number 2229146-53-4 serves as its unique identifier in chemical databases, ensuring precise referencing across scientific literature.

The growing interest in heterocyclic compounds like 3-amino-2-(5-bromo-1,3-thiazol-2-yl)propan-1-ol stems from their versatile applications in medicinal chemistry. Researchers are particularly intrigued by its potential as a building block for kinase inhibitors and antimicrobial agents, addressing current healthcare challenges such as antibiotic resistance. The presence of both bromine and amino functional groups allows for diverse chemical modifications, enabling the creation of novel derivatives with tailored biological activities.

From a synthetic chemistry perspective, CAS 2229146-53-4 demonstrates interesting reactivity patterns that make it valuable for structure-activity relationship studies. The 5-bromothiazole moiety serves as an excellent handle for cross-coupling reactions, while the propanolamine side chain offers opportunities for further functionalization. These characteristics have positioned this compound as a key intermediate in the development of next-generation small molecule therapeutics, particularly in oncology and infectious disease research.

The pharmaceutical industry's focus on targeted therapies has increased demand for specialized intermediates like 3-amino-2-(5-bromo-1,3-thiazol-2-yl)propan-1-ol. Market analysis shows steady growth in the thiazole derivatives segment, driven by their importance in drug discovery pipelines. Researchers frequently search for information about this compound's synthetic routes, purification methods, and spectroscopic data, reflecting its practical significance in laboratory settings.

Recent advancements in computational chemistry and AI-assisted drug design have further highlighted the importance of compounds like 2229146-53-4. The molecule's structural features make it an interesting subject for molecular docking studies and virtual screening experiments. Many research teams are investigating its potential as a pharmacophore in the development of novel enzyme inhibitors, particularly against emerging therapeutic targets.

Quality control aspects of 3-amino-2-(5-bromo-1,3-thiazol-2-yl)propan-1-ol production have become a focus area for manufacturers. The compound's HPLC purity, residual solvent content, and stability profile are critical parameters for research applications. Analytical chemists have developed specialized LC-MS methods for characterizing this compound, addressing the need for reliable quality assessment in pharmaceutical development.

Environmental considerations in chemical synthesis have led to increased interest in green chemistry approaches for producing thiazole derivatives. Researchers are exploring catalytic methods and solvent-free conditions for preparing compounds like CAS 2229146-53-4, aligning with the industry's sustainability goals. These developments have made the compound more accessible while reducing its environmental footprint.

The intellectual property landscape surrounding 3-amino-2-(5-bromo-1,3-thiazol-2-yl)propan-1-ol reflects its commercial potential. Patent analysis reveals growing interest in its derivatives for various therapeutic applications, particularly in signal transduction inhibition. This has created opportunities for custom synthesis providers specializing in high-value chemical intermediates for drug development programs.

Safety data for 2229146-53-4 indicates it requires standard laboratory precautions typical for amino-alcohol compounds. Proper handling procedures, including the use of personal protective equipment and adequate ventilation, are recommended when working with this material. Material safety data sheets provide detailed guidance on storage conditions and compatibility considerations for research applications.

Looking forward, the scientific community anticipates continued interest in 3-amino-2-(5-bromo-1,3-thiazol-2-yl)propan-1-ol as research into thiazole-based pharmaceuticals expands. Its combination of synthetic versatility and biological relevance ensures its place as an important tool in modern medicinal chemistry. The compound's structure-activity relationships continue to be explored through systematic modification studies, contributing to the broader understanding of heterocyclic drug design principles.